4-(2,6-Dichlorobenzenesulfonyl)cyclohexan-1-amine
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Overview
Description
“4-(2,6-Dichlorobenzenesulfonyl)cyclohexan-1-amine” is a chemical compound with the CAS number 1706455-44-8 . It has a molecular formula of C12H15Cl2NO2S and a molecular weight of 308.22 .
Physical and Chemical Properties The compound is typically stored in a cool, dry place . The boiling point of the compound is not specified .
Scientific Research Applications
Chemical Synthesis and Applications
4-(2,6-Dichlorobenzenesulfonyl)cyclohexan-1-amine, due to its structural properties, has potential applications in various chemical syntheses. For instance, studies have explored the use of similar dichlorobenzenesulfonyl derivatives in the synthesis of herbicides and their spectral characteristics, which can be instrumental in understanding the properties of the compound (Cremlyn & Cronje, 1979). Another research avenue involves the α-carbon amination of chloroaldehydes for producing dihydroquinoxaline derivatives, indicating potential roles in the synthesis of complex organic molecules (Huang et al., 2019).
Mechanistic Insights in Chemical Reactions
Understanding the reaction mechanisms involving similar compounds can provide insights into the potential applications of this compound. For instance, research on the nucleophilic substitution reaction of cyclohexenyl iodonium salts offers a glimpse into the reaction dynamics that such compounds might undergo (Fujita et al., 2004).
Potential in Polymer Synthesis and Catalysis
Compounds structurally similar to this compound have been explored in the synthesis of polymers and as catalysts. For example, the use of cyclohexa-1,4-dienes in transfer hydrogenation processes, as well as in the production of polymers through copolymerization processes, suggests that this compound could play a role in such applications (Chatterjee & Oestreich, 2016), (Devaine-Pressing et al., 2015).
Applications in Organic Synthesis
Further research into the applications of similar compounds in organic synthesis, such as the synthesis of dihydroquinoxalines and cyclohexene derivatives, indicates the potential utility of this compound in the synthesis of complex organic structures (Huang et al., 2019), (Kozmin et al., 2003).
Properties
IUPAC Name |
4-(2,6-dichlorophenyl)sulfonylcyclohexan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Cl2NO2S/c13-10-2-1-3-11(14)12(10)18(16,17)9-6-4-8(15)5-7-9/h1-3,8-9H,4-7,15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHFDCVDZTJXQDJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)S(=O)(=O)C2=C(C=CC=C2Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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